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Compound of Interest

Compound Name: 5-Fluoro-4-methylpyridin-3-amine

CAS No.: 1402672-74-5

Cat. No.: B11789265

Get Quote

Executive Summary & Compound Identity
5-Fluoro-4-methylpyridin-3-amine is a tri-substituted pyridine derivative characterized by the

interplay of an electron-donating amine group, an electron-withdrawing fluorine atom, and a

sterically significant methyl group. Accurate structural assignment relies on distinguishing it

from its isomers (e.g., 3-fluoro-5-methylpyridin-4-amine) using specific scalar couplings

observed in NMR (

,

).
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Property Data

IUPAC Name 5-Fluoro-4-methylpyridin-3-amine

CAS Number 1402672-74-5

Molecular Formula

C

H

FN

Molecular Weight 126.13 g/mol

Monoisotopic Mass 126.0593 Da

Appearance Off-white to pale yellow solid

Solubility DMSO, Methanol, Chloroform

Mass Spectrometry (MS) Profiling
Mass spectrometry provides the primary confirmation of molecular weight. For fluorinated

pyridines, the isotopic pattern is distinct due to the lack of

Cl or

Br isotopes, but fragmentation often involves the loss of HF or HCN.

Experimental Protocol (LC-MS)
Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+ve).

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid).

Flow Rate: 0.5 mL/min.

Diagnostic Ions
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Ion Type m/z (Observed) Interpretation

127.1
Protonated molecular ion

(Base Peak).

149.1
Sodium adduct (common in

unbuffered solvents).

253.2
Protonated dimer

(concentration dependent).

Fragment ~107.1
Loss of F (uncommon in soft

ESI) or HF.

Analyst Note: The presence of a clean [M+H]+ peak at 127.1 without significant M+2 isotopic

abundance (ruling out Cl/Br contaminants) is the first checkpoint for purity.

Infrared Spectroscopy (FT-IR)
IR analysis confirms the functional groups, specifically the primary amine and the fluorinated

heteroaromatic core.

Key Vibrational Modes
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Wavenumber (cm

)
Functional Group Assignment

3400 - 3300
Primary Amine (-NH

)

N-H stretching (Doublet:

asymmetric & symmetric).

2950 - 2920
Methyl (-CH

)
C-H stretching (Weak).

1620 - 1590 Pyridine Ring
C=N / C=C skeletal vibrations

(Aromatic breathing).

1250 - 1150 Aryl Fluoride (C-F)
C-F stretching (Strong, broad

band).

850 - 800 C-H Bending
Out-of-plane bending (isolated

aromatic protons).

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for structural elucidation. The presence of Fluorine-19 (spin 1/2,

100% abundance) introduces characteristic splitting patterns in both

H and

C spectra.

H NMR Data (400 MHz, DMSO- )
The proton spectrum is defined by two aromatic singlets (one significantly split by fluorine) and

a methyl doublet.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11789265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (

, ppm)
Multiplicity Integration Assignment

Coupling
Constants (

)

8.15 - 8.25 Doublet (or br s) 1H
H6 (Adj. to N,

Ortho to F) Hz

7.80 - 7.90 Singlet 1H

H2 (Adj. to N,

Ortho to NH

)

Negligible F

coupling (

)

5.10 - 5.40 Broad Singlet 2H -NH Exchangeable

2.05 - 2.15 Doublet 3H
-CH

(Pos 4)
Hz

Mechanistic Interpretation of Couplings:
H6 (Position 6): Located between the Ring Nitrogen and the Fluorine at Position 5. While

ortho-fluorine coupling in benzene is large (8-10 Hz), in pyridine systems, the

can be compressed depending on the dihedral angle and substituent effects. It typically
appears as a distinct doublet.

H2 (Position 2): Located between the Ring Nitrogen and the Amine at Position 3. It is para to

the Fluorine (5-position). Para-coupling (

) is usually zero or unresolved broadening, resulting in a singlet.

Methyl (Position 4): Located ortho to the Fluorine. Long-range coupling (

) is consistently observed, splitting the methyl signal into a clear doublet (

Hz). This is the diagnostic fingerprint for the 4-Me-5-F regioisomer.

F NMR (376 MHz, DMSO- )
Chemical Shift:
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-130.0 to -140.0 ppm (Typical for pyridyl fluorides).

Multiplicity: Decoupled spectra show a singlet. Coupled spectra show complex splitting due

to H6 and Methyl protons.

Structural Elucidation Logic & Workflow
The following diagram illustrates the decision matrix for validating this specific isomer against

potential by-products (e.g., 4-amino-isomer or non-fluorinated impurities).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11789265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unknown Sample
(White Solid)

LC-MS Analysis
Target: [M+H]+ = 127.1

1H NMR Analysis
(DMSO-d6)

Mass Confirmed

Methyl Signal @ 2.1 ppm

Aromatic Region
(7.5 - 8.5 ppm)

Is Methyl a Doublet?

2 Distinct Aromatic H?

Yes (J ~ 2Hz)
(Indicates Ortho F)

REJECT:
Isomer or Impurity

No (Singlet)
(F not Ortho)

CONFIRMED IDENTITY:
5-Fluoro-4-methylpyridin-3-amine

Yes (1s, 1d)No

Click to download full resolution via product page

Figure 1: Analytical workflow for the structural validation of 5-Fluoro-4-methylpyridin-3-amine,

highlighting the critical methyl-fluorine coupling checkpoint.
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Experimental Protocols
Sample Preparation for NMR

Solvent Choice: Use DMSO-

(99.8% D) for optimal solubility and resolution of the amine protons. CDCl

may cause the amine peak to broaden or merge with the baseline.

Concentration: Dissolve 5-10 mg of the solid amine in 0.6 mL of solvent.

Filtration: If the solution is cloudy (presence of inorganic salts from synthesis), filter through a

cotton plug into the NMR tube.

Synthesis Context (For Reference)
While this guide focuses on characterization, understanding the origin aids in impurity profiling.

This compound is typically accessed via:

Nitration of 3-fluoro-4-methylpyridine.

Reduction of the resulting nitro-intermediate (using Fe/NH

Cl or Pd/C hydrogenation).

Impurity Alert: Look for residual Nitro peaks (downfield shift) or des-fluoro analogs (loss of

splitting).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b11789265/docs?utm_src=pdf-body#comprehensive-spectroscopic-profiling-of-5-fluoro-4-methylpyridin-3-amine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F1402672745
https://www.benchchem.com/product/b11789265?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/WO2024031089A1/en
https://patents.google.com/patent/WO2024031089A1/en
https://www.scribd.com/document/578126680/Che-Menu
https://www.accelachem.com/cn/productview_goodsid_475076_goodscode_SY355848.html
https://www.accelachem.com/cn/productview_goodsid_475076_goodscode_SY355848.html
https://www.accelachem.com/cn/productview_goodsid_475076_goodscode_SY355848.html
https://www.scribd.com/document/578126680/Che-Menu
https://www.bidepharm.com/products/1805301-06-7.html
https://www.benchchem.com/product/b11789265/docs#comprehensive-spectroscopic-profiling-of-5-fluoro-4-methylpyridin-3-amine
https://www.benchchem.com/product/b11789265/docs#comprehensive-spectroscopic-profiling-of-5-fluoro-4-methylpyridin-3-amine
https://www.benchchem.com/product/b11789265/docs#comprehensive-spectroscopic-profiling-of-5-fluoro-4-methylpyridin-3-amine
https://www.benchchem.com/product/b11789265/docs#comprehensive-spectroscopic-profiling-of-5-fluoro-4-methylpyridin-3-amine
https://www.benchchem.com/product/b11789265?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11789265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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